Cas no 2098051-47-7 (3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide)

3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide is a heterocyclic compound featuring a fused thiopyrano-pyrazole core with a thiophene substituent. Its sulfone moiety (5,5-dioxide) enhances stability and influences electronic properties, making it a valuable intermediate in medicinal chemistry and materials science. The rigid bicyclic structure offers steric control for selective functionalization, while the thiophene group provides potential for further derivatization. This compound is particularly useful in the synthesis of pharmacologically active molecules, leveraging its unique scaffold for targeting specific biological pathways. Its well-defined structure and synthetic versatility make it a reliable building block for research in drug discovery and heterocyclic chemistry.

3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide structure

2098051-47-7 structure

Product name:3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide

CAS No:2098051-47-7

MF:C₁₀H₁₀N₂O₂S₂

MW:254.328599452972

CID:5042070

3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

- 3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide
- 3-thiophen-3-yl-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide
- 3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide
- Inchi： 1S/C10H10N2O2S2/c13-16(14)4-2-9-8(6-16)10(12-11-9)7-1-3-15-5-7/h1,3,5H,2,4,6H2,(H,11,12)
- InChI Key： SHILRZWFSORZAB-UHFFFAOYSA-N
- SMILES： S1(CCC2=C(C(C3=CSC=C3)=NN2)C1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 366
XLogP3: 0.8
Topological Polar Surface Area: 99.4

3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2198-7313-0.5g	3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide	2098051-47-7	95%+	0.5g	$442.0	2023-09-06
Life Chemicals	F2198-7313-0.25g	3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide	2098051-47-7	95%+	0.25g	$419.0	2023-09-06
Life Chemicals	F2198-7313-2.5g	3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide	2098051-47-7	95%+	2.5g	$932.0	2023-09-06
Life Chemicals	F2198-7313-5g	3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide	2098051-47-7	95%+	5g	$1398.0	2023-09-06
TRC	T221926-500mg	3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide	2098051-47-7		500mg	$ 435.00	2022-06-03
Life Chemicals	F2198-7313-1g	3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide	2098051-47-7	95%+	1g	$466.0	2023-09-06
Life Chemicals	F2198-7313-10g	3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide	2098051-47-7	95%+	10g	$1957.0	2023-09-06
TRC	T221926-100mg	3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide	2098051-47-7		100mg	$ 115.00	2022-06-03
TRC	T221926-1g	3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide	2098051-47-7		1g	$ 660.00	2022-06-03

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Additional information on 3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide

Comprehensive Overview of 3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide (CAS No. 2098051-47-7)

The compound 3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide (CAS No. 2098051-47-7) is a heterocyclic molecule of significant interest in pharmaceutical and materials science research. Its unique structural features, combining a thiophene ring with a tetrahydrothiopyrano[4,3-c]pyrazole core, make it a versatile scaffold for drug discovery and functional material design. Researchers are increasingly exploring its potential in targeting kinase inhibitors, neurodegenerative diseases, and anti-inflammatory agents, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel heterocyclic compounds like 3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide has surged due to their applications in cancer research and central nervous system (CNS) disorders. The compound's sulfone moiety (5,5-dioxide) enhances its metabolic stability, a critical factor in drug development. This property has sparked discussions in forums and publications about its potential to overcome drug resistance, a hot topic in oncology and infectious disease research.

Synthetic accessibility is another key advantage of this compound. The thiophene and pyrazole rings allow for diverse functionalization, enabling structure-activity relationship (SAR) studies. Computational chemists frequently investigate its molecular docking profiles against targets like G-protein-coupled receptors (GPCRs) or cyclin-dependent kinases (CDKs), addressing common search queries about "small molecule drug design" and "computational drug screening."

Beyond pharmaceuticals, 3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide shows promise in organic electronics. Its conjugated system and sulfone group contribute to electron transport properties, making it relevant for OLED materials and organic photovoltaics—areas gaining traction with the rise of green energy solutions. This dual applicability in life sciences and materials science underscores its interdisciplinary value.

Analytical characterization of this compound typically involves NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography, techniques often searched by synthetic chemists. Recent studies highlight its distinct crystal packing behavior, which influences solubility—a frequent concern in formulation development. Such data is invaluable for researchers optimizing bioavailability in preclinical studies.

Environmental and regulatory aspects are also noteworthy. While not classified as hazardous, proper handling of sulfone-containing compounds is emphasized in laboratory safety guidelines. The compound's biodegradation pathways are occasionally discussed in environmental chemistry circles, reflecting growing interest in green chemistry principles.

In conclusion, 3-(Thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide represents a compelling case study in modern chemical research. Its multifaceted applications—from addressing drug discovery challenges to enabling sustainable materials—position it at the intersection of several cutting-edge scientific domains. Continued exploration of its derivatives will likely yield insights relevant to both academic and industrial research priorities.